molecular formula Ca2O4Si B072851 Calcium Silicate CAS No. 1344-95-2

Calcium Silicate

Cat. No.: B072851
CAS No.: 1344-95-2
M. Wt: 172.24 g/mol
InChI Key: JHLNERQLKQQLRZ-UHFFFAOYSA-N
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Description

Calcium silicate is an inorganic compound with the chemical formula Ca2SiO4. It is a white, odorless powder that is insoluble in water. This compound is commonly found in various forms, including calcium orthosilicate, calcium metasilicate, and calcium hydrosilicate. This compound is widely used in construction, food, and medicine due to its excellent properties such as high melting and boiling points, non-flammability, and resistance to heat and high temperatures .

Mechanism of Action

Target of Action

Silicic acid, calcium salt, also known as calcium silicate, is a compound that primarily targets the connective tissues in the body . It plays a crucial role in the formation and maintenance of normal osteocartilaginous connective tissue, such as skin, hair, and nails . It is also involved in the process of biomineralization .

Mode of Action

This compound interacts with its targets by being absorbed and then polymerized as solid silica bodies, silica cells, or phytoliths . In these phytoliths, hydrogen and cellulose bond within the cell walls as silicon dioxide, SiO2nH2O . This interaction results in changes at the cellular level, contributing to the structural integrity of the tissues .

Biochemical Pathways

The biochemical pathways affected by this compound involve the transformation of silicic acid during uptake and transport before the start of cell wall silicification . Silicic acids can be seen as hydrated forms of silica, namely 2H2xSiOx+2 = SiO2·(H2O)x. In concentrated solutions, silicic acids generally polymerize and condense, and ultimately degrade to silicon dioxide and water .

Pharmacokinetics

The pharmacokinetics of this compound involve its uptake, storage, and processing necessary for the intracellular synthesis of cell walls . Uptake occurs from the natural habitats, that is, salt-water or fresh-water reservoirs. Dissolved silicon is predominantly taken up as monosilicic acid, Si(OH)4 . The required intracellular silicon concentrations are much higher than typical environmental concentrations. Therefore, stabilization and storage inside the cell are necessary .

Result of Action

The molecular and cellular effects of this compound’s action include the formation of siliceous cell walls in diatoms, a unique structural feature . It also contributes to the structural integrity of connective tissues, such as skin, hair, and nails . Moreover, it plays a role in the alleviation of biotic and abiotic stress in plants .

Action Environment

The action of this compound is influenced by environmental factors. The concentration of silicic acid in any given environment potentially regulates mineral weathering . The advent of biological silicification, primarily by diatoms, had the effect of lowering the concentration of silicic acid in the natural environment and releasing this brake . This suggests that the efficacy and stability of this compound’s action can be influenced by the concentration of silicic acid in the environment .

Biochemical Analysis

Biochemical Properties

Silicic acid, calcium salt, interacts with various enzymes, proteins, and other biomolecules. It is involved in the formation of polymeric silica in plants . The cell-wall environment, a complex matrix composed of cellulose and more complex polysaccharides, is associated with polymerized silica .

Cellular Effects

Silicic acid, calcium salt, influences cell function in several ways. It is associated with stress tolerance mechanisms and better resilience under stress conditions . Its deposition in plant tissues has been linked to enhanced plant resilience under various biotic and abiotic stresses .

Molecular Mechanism

At the molecular level, silicic acid, calcium salt exerts its effects through various mechanisms. It is involved in the modulation of stress responses and biochemical interactions . The specific mechanisms involved in its deposition in different tissues, at different developmental stages, and under different environmental conditions are still being studied .

Temporal Effects in Laboratory Settings

The effects of silicic acid, calcium salt, change over time in laboratory settings. While specific data on its stability, degradation, and long-term effects on cellular function are limited, it is known that plants deprived of silicon are often weaker structurally and more prone to abnormalities of growth, development, and reproduction .

Metabolic Pathways

Silicic acid, calcium salt, is involved in various metabolic pathways. It is generally found in soils at concentrations ranging from 0.1 to 0.6 mM . The specific enzymes or cofactors it interacts with, and its effects on metabolic flux or metabolite levels, are still being studied.

Transport and Distribution

The transport and distribution of silicic acid, calcium salt, within cells and tissues are complex processes. It is taken up by plants in the form of silicic acid . The specific transporters or binding proteins it interacts with, and its effects on localization or accumulation, are still being studied.

Subcellular Localization

It is known to be deposited in different cell types, tissues, and intercellular spaces , but the specific targeting signals or post-translational modifications that direct it to specific compartments or organelles are still being studied.

Preparation Methods

Synthetic Routes and Reaction Conditions

Calcium silicate can be synthesized by combining calcium oxide and silicon dioxide at high temperatures. One common method involves reacting sand (silicon dioxide) with lime (calcium oxide) in a furnace. The reaction typically occurs at temperatures around 1400°C to 1500°C, resulting in the formation of this compound .

Industrial Production Methods

In industrial settings, this compound is often produced as a byproduct of the Pidgeon process, which is used to extract magnesium from dolomite. In this process, a mixture of magnesium oxide and calcium oxide is reacted with silicon, resulting in the formation of magnesium and this compound . Another method involves the production of this compound from anhydrous calcium sulfate and silica, which is then roasted at high temperatures to produce this compound .

Chemical Reactions Analysis

Types of Reactions

Calcium silicate undergoes various chemical reactions, including hydration, carbonation, and reaction with acids.

Common Reagents and Conditions

    Water: Used in the hydration reaction to form this compound hydrate.

    Carbon Dioxide: Used in the carbonation reaction to form calcium carbonate and silica.

    Hydrochloric Acid: Used in the reaction with this compound to form calcium chloride and silicon dioxide.

Major Products Formed

    This compound Hydrate: Formed during the hydration reaction.

    Calcium Carbonate and Silica: Formed during the carbonation reaction.

    Calcium Chloride and Silicon Dioxide: Formed during the reaction with hydrochloric acid.

Comparison with Similar Compounds

Calcium silicate can be compared with other similar compounds such as calcium carbonate, calcium hydroxide, and magnesium silicate:

    Calcium Carbonate (CaCO3): Unlike this compound, calcium carbonate is soluble in acids and is commonly used as a dietary supplement and antacid.

    Calcium Hydroxide (Ca(OH)2):

    Magnesium Silicate (MgSiO3):

This compound stands out due to its unique combination of high melting point, non-flammability, and bioactive properties, making it suitable for a wide range of applications in construction, medicine, and environmental remediation.

Properties

IUPAC Name

dicalcium;silicate
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InChI

InChI=1S/2Ca.O4Si/c;;1-5(2,3)4/q2*+2;-4
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InChI Key

JHLNERQLKQQLRZ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

[O-][Si]([O-])([O-])[O-].[Ca+2].[Ca+2]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

Ca2O4Si
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Related CAS

10101-39-0 (CaH2SiO3[1:1] salt), 13983-17-0 (Ca(SiO3), 10193-36-9 (Parent)
Record name Calcium silicate [NF]
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DSSTOX Substance ID

DTXSID5049570
Record name Dicalcium silicate
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Molecular Weight

172.24 g/mol
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Physical Description

Dry Powder; Liquid, Other Solid; Other Solid, White to off-white free-flowing powder that remains so after absorbing relatively large amounts of water or other liquids, White or cream-colored, free-flowing powder; Note: The commercial product is prepared from diatomaceous earth & lime; [NIOSH], WHITE POWDER., White or cream colored, free flowing powder. (Note: The commercial product is prepared from diatomaceous earth and lime.), White or cream-colored, free-flowing powder. [Note: The commercial product is prepared from diatomaceous earth & lime.]
Record name Silicic acid, calcium salt
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Record name CALCIUM SILICATE
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Record name SILICIC ACID, CALCIUM SALT (non-fibrous, <1% crystalline silica)
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Solubility

Insoluble in water, Solubility in water: poor, 0.01%
Record name Calcium silicate
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Density

2.92 g/cu cm, White or slightly cream-colored, free-flowing powder; practically insoluble in water; density: 2.10 at 25 °C; absorbs 1-2.5 times its weight of liquids and still remains a free-flowing powder; total absorption power for water about 600%, for mineral oil about 500%; forms a siliceous gel with mineral acids; bulk density: 15-16 lb/cu ft; available surface area: 95-175 sq m/g; ultimate particle size: 0.02-0.07 mu /Commercial calcium silicate/, 2 g/cm³, 2.9
Record name Calcium silicate
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Vapor Pressure

0 mmHg (approx)
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Mechanism of Action

Calcium silicate has been considered as a possible replacement for asbestos due to its heat and fire resistance. The cytotoxic and genotoxic potential of calcium silicate using peripheral human blood lymphocytes is described. Calcium silicates at concn of 10 and 100 ug/ml significantly increased the frequencies of chromosomal aberrations and sister chromatid exchanges. The increases in chromosomal aberrations and sister chromatid exchanges were dose-dependent, though not linearly. A significant decrease in the proliferation rate index was observed with increased dose of calcium silicates. The induction of chromatid type aberrations indicates that the clastogenic activity of calcium silicate is S-phase-dependent.
Record name Calcium silicate
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Color/Form

White powder, White, monoclinic crystals, White or creamy colored free-floating powder [Note: The commercial product is prepared from diatomaceous earth and lime].

CAS No.

1344-95-2, 10034-77-2, 10101-39-0
Record name Calcium silicate [NF]
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Record name DICALCIUM SILICATE
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Melting Point

1540 °C, 1250-1500 °C, 2804 °F
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Record name CALCIUM SILICATE
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Synthesis routes and methods I

Procedure details

Table 7 is directed to the valuation of synthetic calcium and magnesium silicates versus the limestone or calcium carbonate fillers currently utilized in the trade. In this regard, "Micro-Cel®" is the registered trade name of the Celite Corporation of Lompoc, Calif. The "Micro-Cel®" products comprise of synthetic, hydrous, calcium silicates produced by the hydro-thermal reaction of diatomite, hydrated lime, and water. According to the Celite Corporation, the different grades of "Micro-Cel®" have the following typical physical and chemical properties:
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
calcium
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
magnesium silicates
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five

Synthesis routes and methods II

Procedure details

Stoichiometric amounts of calcium nitrate (6.345 g) and Tetraethyl orthosilicate (3 ml) and citric acid (7.5292 g) were dissolved in ethyl alcohol (50 ml). To this solution sufficient quantity of ammonium nitrate was added to adjust the ammonia/nitrate content in the system. The beaker containing the solution was heated in a hot plate. Initially the solution boils and undergoes dehydration followed by decomposition leading to smooth deflation with enormous swelling, producing a foam. The foam then ignites and the product of combustion is voluminous and fluffy ultrafine powder of calcium silicates. Depending on the amount of calcium nitrate used we can get monocalcium silicate (CaSiO3), dicalcium silicate (Ca2SiO4) or calcium silicate (Ca3SiO5).
Quantity
6.345 g
Type
reactant
Reaction Step One
Quantity
3 mL
Type
reactant
Reaction Step One
Quantity
7.5292 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
ammonia nitrate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[Compound]
Name
calcium silicates
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five

Synthesis routes and methods III

Procedure details

Stoichiometric amounts of calcium nitrate (6.345 g) and Tetraethyl orthosilicate (3 ml) and citric acid (7.5292 g) were dissolved in ethyl alcohol (50 ml). To this solution sufficient quantity of ammonium nitrate was added to adjust the ammonia/nitrate content in the system. The beaker containing the solution was heated in a hot plate. Initially the solution boils and undergoes dehydration followed by decomposition leading to smooth deflation with enormous swelling, producing a foam. The foam then ignites and the product of combustion is voluminous and fluffy ultrafine powder of calcium silicates. Depending on the amount of calcium nitrate used we can get monocalcium silicate (CaSiO3), dicalcium silicate (Ca2SiO4) or tricalcium silicate (Ca3SiO5).
Quantity
6.345 g
Type
reactant
Reaction Step One
Quantity
3 mL
Type
reactant
Reaction Step One
Quantity
7.5292 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
ammonia nitrate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[Compound]
Name
calcium silicates
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five

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